Tert-butyl 2,5-diazaspiro[3.5]nonane-2-carboxylate

• IUPAC Name: tert-butyl 2,5-diazaspiro[3.5]nonane-2-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12(9-14)6-4-5-7-13-12/h13H,4-9H2,1-3H3
• InChI Key: WOEVFMCHVPQPPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCCCN2
• Molecular Formula: C12H22N2O2
• DSSTOX Substance ID: DTXSID90719159
• Molecular Weight: 226.32 g/mol
• CAS RN: 1246034-93-4

Description

“Tert-butyl 2,5-diazaspiro[3.5]nonane-2-carboxylate” is a chemical compound with the molecular formula C12H22N2O2. It is a derivative of diazaspiro compounds, which are known for their diverse biological activities.

Synthesis Analysis

While specific synthesis methods for “Tert-butyl 2,5-diazaspiro[3.5]nonane-2-carboxylate” were not found in the search results, similar compounds such as “2,7-Diazaspiro[3.5]nonane-7-carboxylic Acid tert-Butyl Ester” have been used as reagents in the synthesis of RET kinase inhibitors. It’s also used in the preparation of CDK4/6 inhibitors.

Molecular Structure Analysis

The molecular structure of “Tert-butyl 2,5-diazaspiro[3.5]nonane-2-carboxylate” can be represented by the InChI code 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12(9-14)4-6-13-7-5-12;/h13H,4-9H2,1-3H3. This indicates that the compound contains 12 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Tert-butyl 2,5-diazaspiro[3.5]nonane-2-carboxylate” include a molecular weight of 226.315 Da. It is a solid at room temperature. More specific properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Supramolecular Chemistry and Crystal Structure Analysis

Research by Graus et al. (2010) explored the synthesis of cyclohexane-5-spirohydantoin derivatives, including compounds structurally related to tert-butyl 2,5-diazaspiro[3.5]nonane-2-carboxylate. Their study delved into the relationship between molecular and crystal structures, highlighting how substituents affect supramolecular arrangements without the inclusion of solvent molecules in the crystals. This work is significant for understanding the crystalline properties and potential applications in material science and supramolecular chemistry Graus et al., 2010.

Synthesis Methodologies

The synthesis of diazaspiro[4.4] nonane derivatives, as an example of a related compound, was improved by Ji Zhiqin (2004), demonstrating a method with higher efficiency and better yield. This research contributes to the broader field of synthetic organic chemistry by providing a more efficient route to synthesize complex spirocyclic compounds, which can be crucial for the development of new pharmaceuticals and materials Ji Zhiqin, 2004.

Meyers et al. (2009) described scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, showcasing the versatility and potential of spirocyclic compounds for further chemical derivations. Their work is instrumental in accessing novel chemical spaces that are complementary to traditional piperidine systems, which are prevalent in medicinal chemistry Meyers et al., 2009.

Conformational Studies and Peptide Mimetics

Fernandez et al. (2002) investigated the synthesis and conformational analysis of spirolactams as conformationally restricted pseudopeptides. Their work provides insights into the structural mimicry of dipeptides, crucial for developing peptide-based therapeutics with enhanced stability and specificity Fernandez et al., 2002.

Heterocyclic Chemistry and Potential Biomedical Applications

Silaichev et al. (2013) explored the spiro heterocyclization of pyrrole-diones with acyclic enamines, leading to derivatives of 1,7-diazaspiro[4.4]nonane. Their work, focusing on the crystalline and molecular structures, contributes to the development of novel heterocyclic compounds that may find applications in drug discovery and material science Silaichev et al., 2013.

Gomi et al. (2012) developed a practical synthesis for a key intermediate of a Rho–kinase inhibitor, demonstrating the relevance of such spirocyclic compounds in synthesizing biologically active molecules. This research underlines the importance of efficient synthetic routes in the production of pharmaceutical intermediates Gomi et al., 2012.